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In the vast expanse of our solar system, the silent celestial dance of asteroids and comets
poses a potential, albeit low-probability, threat to our planet. The diligent efforts of global
asteroid observation programs are our first line of defense, providing the critical data needed to
detect, track, and characterize these near-Earth objects (NEOSs). At the forefront of these efforts
iIs NASA's Jet Propulsion Laboratory (JPL), which plays a central role in coordinating and
analyzing data from a global network of observatories. This guide provides an objective
comparison of JPL's key asteroid observation programs with other leading alternatives,
supported by available performance data and detailed methodologies.

Quantitative Comparison of Leading NEO Surveys

The following table summarizes the key performance metrics of JPL-affiliated and other major
asteroid survey programs. It is important to note that JPL's role is multifaceted, encompassing
not only direct observations but also the crucial tasks of data analysis, orbit determination, and
impact risk assessment for the entire planetary defense community.
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Experimental Protocols

The methodologies employed by these programs are tailored to their specific objectives,
whether it be wide-field surveys for new discoveries or detailed characterization of known
objects.

JPL's Role in Data Analysis and Impact Monitoring

JPL's Center for Near-Earth Object Studies (CNEOS) is the central hub for processing and
analyzing data from all major surveys.[7] CNEOS computes high-precision orbits for NEOs,
predicts their close approaches to Earth, and assesses their impact probabilities.[7]

e Sentry and Sentry-ll: These are highly automated collision monitoring systems that
continuously scan the most current asteroid catalog for possibilities of future impact with
Earth over the next 100 years.[8] Sentry-Il, the next-generation system, can more accurately
calculate impact probabilities, especially for asteroids with limited observational data.[9][10]

e Scout: This system provides rapid trajectory analysis and hazard assessment for newly
discovered and unconfirmed NEOs.[5][11] It can provide warnings of potential imminent
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impacts from very small asteroids.[11][12]

Observational Methodologies of Major Surveys

The primary survey programs utilize wide-field telescopes to repeatedly image large areas of
the night sky. The general workflow involves:

e Image Acquisition: Telescopes capture a series of images of the same patch of sky over a
period of time.[5][9][13]

e Image Differencing: Sophisticated software compares these images to identify objects that
have moved against the background of stars.[5][13]

o Candidate Identification: Potential moving objects are flagged as NEO candidates.

o Data Submission: The positions and brightness of these candidates are sent to the Minor
Planet Center (MPC), the global clearinghouse for all asteroid and comet observations.[5]
[11] The data is typically submitted in the Astrometry Data Exchange Standard (ADES)
format.[8]

o Confirmation and Follow-up: Other observatories around the world then conduct follow-up
observations to confirm the discoveries and refine their orbits.

Catalina Sky Survey (CSS): CSS employs several telescopes and processes images in near
real-time.[14] Their data pipeline involves image calibration, source extraction, and a
comparison of source catalogs from multiple images to detect motion.[13] Human observers
validate NEO candidates before submission to the MPC.[13]

Pan-STARRS: The Pan-STARRS telescopes survey the sky each night, taking a sequence of
four exposures of the same area over about an hour.[5] Their Moving Object Processing
System (MOPS) is designed to automatically detect and link these transient detections to
identify new asteroids.[15]

ATLAS: The ATLAS system consists of four telescopes that can scan the entire observable sky
every 24 hours.[6] It is optimized for detecting smaller NEOs that are only visible for a few days
as they make a close approach to Earth.[12]
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Visualizing the Asteroid Observation Workflow

The following diagrams illustrate the logical flow of asteroid detection, data processing, and
iImpact risk assessment.
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General workflow of asteroid detection and hazard assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12372427?utm_src=pdf-body-img
https://www.benchchem.com/product/b12372427?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

1. Information on How to Submit Observations From the Command Line
[minorplanetcenter.net]

. sbnarchive.psi.edu [sbnarchive.psi.edu]
. Near-Earth Object Surveyor | NASA Jet Propulsion Laboratory (JPL) [jpl.nasa.gov]
. Catalina Sky Survey - Wikipedia [en.wikipedia.org]

2
3
4
5. Pan-STARRS [www?2.ifa.hawaii.edu]
6. nasa.gov [nasa.gov]

7. Center for NEO Studies (CNEOS) [cneos.jpl.nasa.gov]

8. IAU Minor Planet Center [minorplanetcenter.net]

9. ATLAS - How Atlas works [fallingstar.com]

10. researchgate.net [researchgate.net]

11. ATLAS - The ATLAS Project [atlas.fallingstar.com]

12. Asteroid Terrestrial-impact Last Alert System - Wikipedia [en.wikipedia.org]
13. sbnarchive.psi.edu [sbnarchive.psi.edu]

14. Home | Catalina Sky Survey [catalina.lpl.arizona.edu]

15. [1302.7281] The Pan-STARRS Moving Object Processing System [arxiv.org]

To cite this document: BenchChem. [A Comparative Guide to JPL's Asteroid Observation
Programs and Leading Alternatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372427#validating-findings-from-jpl-s-asteroid-
observation-programs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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